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Compound of Interest

Compound Name: Titanium iodide

Cat. No.: B1174153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and

storage of anhydrous titanium iodide (TiI₄). Strict adherence to these protocols is essential to

ensure personnel safety and maintain the integrity of the material.

Material Properties and Hazards
Anhydrous titanium iodide is a dark brown to black crystalline solid that is highly reactive,

particularly with moisture.[1] It is a corrosive material that can cause severe skin burns and eye

damage.[2][3][4][5] Inhalation of dust may cause respiratory irritation.[2][3]

Table 1: Physical and Chemical Properties of Anhydrous Titanium Iodide
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Property Value Reference

Molecular Formula TiI₄ [6]

Molecular Weight 555.48 g/mol [6][7]

Appearance
Dark brown to black crystalline

solid
[1][6]

Melting Point 150 °C (302 °F; 423 K) [6][7]

Boiling Point 377 °C (711 °F; 650 K) [6][7]

Density 4.3 g/cm³ [7]

Solubility

Soluble in dichloromethane,

chloroform, carbon disulfide.

Reacts with water.

[2][5][7]

Table 2: Hazard Information for Anhydrous Titanium Iodide

Hazard Description Reference

Health Hazards

Causes severe skin burns and

eye damage. May cause

respiratory irritation. Ingestion

can cause severe swelling and

damage to tissues.

[2][3][4][5]

Reactivity Hazards

Reacts violently with water and

moisture in the air to liberate

hydrogen iodide.

[2][7]

Fire Hazards

Not flammable, but contact

with water or open flame can

produce irritating fumes of

iodine and hydrogen iodide.

[2]

Environmental Hazards
Do not let this chemical enter

the environment.
[4]
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling anhydrous

titanium iodide.

Table 3: Required Personal Protective Equipment (PPE)

PPE Category Specification Reference

Hand Protection
Neoprene or nitrile rubber

gloves.
[2]

Eye Protection

Chemical goggles or a face

shield. Contact lenses should

not be worn.

[2]

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.

For larger quantities, chemical-

resistant coveralls are

recommended.

[2]

Respiratory Protection

A NIOSH-certified combination

organic vapor/acid gas (yellow

cartridge) respirator should be

used when handling the

powder outside of a glovebox

or fume hood.

[2]

Storage Procedures
Proper storage of anhydrous titanium iodide is crucial to prevent degradation and ensure

safety.

General Storage Conditions:
Store in a tightly closed container.[2][4]

The storage area must be a dry, cool, and well-ventilated place.[2][4]
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Store away from heat, open flames, and sparks.[2]

Protect from direct sunlight.[4]

Store in a corrosives area.[4]

Store locked up.[2][4]

Inert Atmosphere Storage:
For long-term storage and to maintain high purity, anhydrous titanium iodide should be

stored under an inert atmosphere, such as argon or nitrogen.[1][4] This prevents reaction

with air and moisture.[2]

Handling Procedures
All handling of anhydrous titanium iodide should be performed in a controlled environment by

trained personnel.

Environment:
Glovebox: The preferred method for handling anhydrous titanium iodide is within a

glovebox with an inert atmosphere (e.g., argon or nitrogen). This minimizes exposure to air

and moisture.

Fume Hood: If a glovebox is not available, handling must be conducted in a well-ventilated

fume hood.[2]

Dispensing and Transferring:
Avoid creating dust when handling the solid.[2]

Use non-sparking tools for transferring the powder.

If transferring between containers, do so under a blanket of inert gas to minimize exposure to

the atmosphere.
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Protocol for Transferring Anhydrous Titanium Iodide in a
Glovebox

Preparation:

Ensure the glovebox atmosphere is dry and inert (typically <1 ppm O₂ and H₂O).

Bring all necessary equipment (spatulas, weighing paper, new container) into the glovebox

antechamber and evacuate/refill with inert gas for at least three cycles.

Transfer:

Inside the glovebox, carefully open the container of anhydrous titanium iodide.

Using a clean, dry spatula, dispense the desired amount of the solid onto weighing paper

or directly into the new container.

Avoid any spills. If a spill occurs, clean it up immediately with a dry cloth or paper towel.

Sealing:

Securely seal the new container and the original container.

It is good practice to wrap the container threads with paraffin film as an extra precaution

against moisture ingress.

Removal from Glovebox:

Move the sealed containers to the antechamber.

Evacuate and refill the antechamber before removing the containers.

Protocol for Handling Anhydrous Titanium Iodide in a
Fume Hood

Preparation:

Ensure the fume hood is functioning correctly and the sash is at the appropriate height.
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Have a supply of inert gas (argon or nitrogen) with a Schlenk line or similar apparatus

ready.

Have all necessary PPE donned.

Inert Gas Purge:

Before opening the container, purge it and the surrounding area with a gentle stream of

inert gas to displace the air.

Transfer:

Briefly remove the container lid and quickly dispense the required amount of solid.

Maintain a positive pressure of inert gas over the solid during the transfer to minimize

contact with air.

Sealing:

Immediately and securely reseal the container.

Wrap the lid with paraffin film.

Emergency Procedures
Spills:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing full PPE, sweep or shovel the spilled material into a dry, appropriate

container for disposal.[2] Avoid generating dust.

Cleanup: Do not use water for cleanup.

Fire:
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Use only dry media to extinguish flames, such as carbon dioxide or dry chemical

extinguishers.[2]

Do not use water, as it will react violently with titanium iodide.[2]

Fire may produce irritating fumes of iodine and hydrogen iodide.[2]

First Aid:
Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Seek immediate medical attention.[2][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a doctor.[2][4]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, give oxygen. Seek immediate medical attention.[2][4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Get medical advice/attention.[2][4]

Diagrams
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Caption: Workflow for Handling Anhydrous Titanium Iodide.
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Start: Storing Anhydrous TiI₄

Is the container tightly sealed?

Seal container tightly.
Wrap with paraffin film.

No

Is long-term storage or
high purity required?

Yes

Store under an inert
atmosphere (Ar or N₂).

Yes

Store in a general corrosive
storage area.

No

Place in a cool, dry, dark,
and well-ventilated location

away from incompatible materials.

Click to download full resolution via product page

Caption: Decision Tree for Anhydrous Titanium Iodide Storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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